Dimethoxyphosphoryl(phenyl)methanol

• CAS RN: 6329-46-0
• Molecular Formula: C9H13O4P
• Molecular Weight: 216.17 g/mol
• IUPAC Name: dimethoxyphosphoryl(phenyl)methanol
• InChI: InChI=1S/C9H13O4P/c1-12-14(11,13-2)9(10)8-6-4-3-5-7-8/h3-7,9-10H,1-2H3
• InChI Key: OECCEFXMNQKERN-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(C(C1=CC=CC=C1)O)OC

Description

Dimethoxyphosphoryl(phenyl)methanol is a useful research compound. Its molecular formula is C9H13O4P and its molecular weight is 216.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl phosphite (1.86 mL, 20.3 mmol, 1.03 eq) was added to benzaldehyde (2 mL, 19.8 mmol, 1 eq) and stirred for 5 min. KF (5.75 g, 99.0 mmol, 5 eq) was then added and the reaction mixture was stirred until it solidified (˜20 min). The crude product was then dissolved in DCM, filtered, and the solvent evaporated yielding 4 as a white powder (4.38 g, 100%). The product was dried under high vacuum over P2O5. No further purification was required. 1H NMR (400 MHz CDCl3) δ 7.53-7.45 (m, 2H), 7.43-7.23 (m, 3H), 5.05 (d, J=11.1 Hz, 1H), 3.67 (dd, J=14.3, 10.4 Hz, 6H). 13C NMR (101 MHz, CDCl3) δ 136.66 (s), 128.64 (s), 128.49 (s), 127.28 (d, JC-P=5.7 Hz), 70.86 (d, JC-P=159.6 Hz), 54.02 (dd, JC-P=28.4, 7.0 Hz). 31P NMR (162 MHz CDCl3) δ 24.71 (s). ESIMS calculated for C9H13O4PNa [M+Na]+239.06, found: 239.04; mp 85-86° C.